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Compound of Interest

Compound Name: 2-Acetyl-1-methylpyrrole

Cat. No.: B1200348 Get Quote

An In-depth Technical Guide to the Health and Safety of 2-Acetyl-1-methylpyrrole

This guide provides comprehensive health and safety information for 2-Acetyl-1-
methylpyrrole (CAS No. 932-16-1), tailored for researchers, scientists, and professionals in

drug development. It covers hazard identification, handling procedures, safety measures, and

toxicological data, presented in a structured format for clarity and ease of use.

Chemical Identification
IUPAC Name: 1-(1-methylpyrrol-2-yl)ethanone[1]

Synonyms: 1-Methyl-2-acetylpyrrole, Ethanone, 1-(1-methyl-1H-pyrrol-2-yl)-[1]

Molecular Formula: C₇H₉NO[1][2][3]

Molecular Weight: 123.15 g/mol [1][4]

CAS Number: 932-16-1[2][3][4][5]

EC Number: 213-247-6[2][4]

Hazard Identification
The classification of 2-Acetyl-1-methylpyrrole presents some ambiguity across different

sources. While many suppliers do not classify the substance as hazardous according to GHS
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criteria, some notifications include hazard statements.

According to aggregated data from notifications to the ECHA C&L Inventory, 97.8% of reports

(89 out of 91) indicate that this chemical does not meet GHS hazard criteria.[1] However, other

sources suggest it is an irritant. It is prudent to handle the substance with care, assuming

potential for irritation. One safety data sheet advises avoiding contact with skin and eyes.[6]

GHS Classification Summary

Classification Source Notes

Not Classified
PubChem (Aggregated ECHA

data)

Based on 89 of 91 company

notifications.[1]

Irritant
TCI Chemicals (for 2-

Acetylpyrrole)

Irritating to skin, eyes, and the

respiratory system.

Warning Signal Guidechem
Lists "Warning" as the signal

word without further detail.[7]

Note: The information for "Irritant" is for the closely related compound 2-Acetylpyrrole and

should be considered as a potential hazard for 2-Acetyl-1-methylpyrrole until more specific

data is available.

Recommended Precautionary Statements:

Prevention: Wash hands and any exposed skin thoroughly after handling.[8] Wear protective

gloves, clothing, and eye/face protection.[5][8] Avoid breathing vapors or mist.[8]

Storage: Store in a cool, dry, well-ventilated place.[9] Keep the container tightly closed.[8]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2-Acetyl-1-
methylpyrrole.
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Property Value Source(s)

Appearance

Colorless to light

yellow/brown/orange clear

liquid.

[3][5][7]

Odor Earthy, nutty aroma. [1][3][4]

Boiling Point 200-202 °C at 760 mmHg. [2][4][5]

Density 1.04 g/mL at 25 °C. [2][4]

Specific Gravity 1.037 - 1.042 at 25 °C. [5]

Refractive Index n20/D 1.539 - 1.545. [4][5]

Flash Point
68 °C (154.4 - 155 °F) - Closed

Cup.
[4][5]

Stability
Stable under normal

temperatures and pressures.
[7]

Solubility Soluble in ethanol. [7]

Experimental Protocols & Toxicological Information
Detailed experimental protocols for the toxicological assessment of 2-Acetyl-1-methylpyrrole
are not readily available in public-domain literature. The data presented in Safety Data Sheets

(SDS) are summaries of results from standardized tests. Generally, these assessments follow

internationally recognized guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD).

General Toxicological Assessment Workflow

The diagram below illustrates a generalized workflow for assessing the key toxicological

endpoints of a chemical substance like 2-Acetyl-1-methylpyrrole.
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Toxicological Assessment Workflow

Acute Toxicity
(e.g., OECD 420, 423, 425)

Data Analysis & Endpoint Characterization

Skin Irritation/Corrosion
(e.g., OECD 439, 431)

Eye Irritation/Damage
(e.g., OECD 437, 492)

Genotoxicity/Mutagenicity
(e.g., Ames Test - OECD 471)

Hazard Classification
(GHS Criteria)

Safety Data Sheet (SDS)
Generation
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Caption: Generalized workflow for chemical toxicology assessment.

Summary of Toxicological Data:

Acute Toxicity: The toxicological properties have not been fully investigated.[8] For the

related compound 2-Acetylpyrrole, it is considered harmful if ingested or inhaled, with severe

overexposure potentially causing injury or death.

Skin Irritation: May cause skin irritation.[8]

Eye Irritation: May cause eye irritation.[8]

Respiratory Irritation: May cause respiratory irritation.[8]

Genotoxicity: No specific data available for 2-Acetyl-1-methylpyrrole.

ADI (Acceptable Daily Intake): The Joint FAO/WHO Expert Committee on Food Additives

(JECFA) determined "No safety concern at current levels of intake when used as a flavouring

agent".[1]
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Handling, Storage, and Personal Protection
Proper handling and storage are critical to ensure safety.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[8][10]

Use in a well-ventilated area or under a fume hood.[8]

Avoid contact with skin, eyes, and clothing.[6][9]

Avoid breathing vapors or mists.[8]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[11]

Storage:

Store in a cool, dry, and well-ventilated area.[9][12]

Keep container tightly sealed.[7][8]

Store separately from strong oxidizing agents and food chemicals.[12]

Recommended storage temperature can be ambient or refrigerated (2-8 °C).[3][7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[4]

Skin Protection: Wear chemical-resistant gloves and a lab coat or other protective clothing.

[4][8][9]

Respiratory Protection: If ventilation is inadequate, use a MSHA/NIOSH-approved respirator.

First-Aid and Emergency Procedures
First-Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[8] Seek medical attention if irritation persists.[8]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing.[8] Get medical attention if irritation occurs.[8]

Inhalation: Move the victim to fresh air.[8][13] If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration.[8] Seek medical attention.[8]

Ingestion: Clean mouth with water.[8] Do not induce vomiting.[13] Seek immediate medical

attention.[8]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, fog, or

alcohol-resistant foam.[13]

Unsuitable Extinguishing Media: Do not use a solid water stream (water jet) as it may scatter

and spread the fire.

Hazardous Combustion Products: May produce toxic carbon oxides (CO, CO₂) and nitrogen

oxides (NOx).[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Accidental Release Measures: The following diagram outlines a standard procedure for

handling a spill of 2-Acetyl-1-methylpyrrole.
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Chemical Spill Response Workflow
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Dispose of Waste via
Approved Channels
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Caption: Standard workflow for managing a chemical spill.

Stability and Reactivity
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Reactivity: No specific reactivity hazards are noted under normal conditions.

Chemical Stability: The compound is stable under recommended storage conditions.[7]

Conditions to Avoid: Avoid heat, flames, sparks, and other sources of ignition.[10] Also avoid

excessive heat and light.

Incompatible Materials: Strong oxidizing agents.[8][12]

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations.[8] Waste generators are responsible for determining if a discarded chemical is

classified as hazardous and ensuring proper classification and disposal.[8] Do not empty into

drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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